Cas no 2228286-16-4 (4-(1-azido-2-hydroxyethyl)-2-ethoxyphenol)

• Product Name: 4-(1-azido-2-hydroxyethyl)-2-ethoxyphenol
• CAS No: 2228286-16-4
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 6508984
• PubChem ID: 165899768
• Update Time: 2025-05-19

4-(1-azido-2-hydroxyethyl)-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-azido-2-hydroxyethyl)-2-ethoxyphenol
• EN300-1821250
• 2228286-16-4

• Inchi： 1S/C10H13N3O3/c1-2-16-10-5-7(3-4-9(10)15)8(6-14)12-13-11/h3-5,8,14-15H,2,6H2,1H3
• InChI Key： STACOXAABHCWGM-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C(CO)N=[N+]=[N-])O

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64Ų

Additional information on 4-(1-azido-2-hydroxyethyl)-2-ethoxyphenol

Research Update on 4-(1-azido-2-hydroxyethyl)-2-ethoxyphenol (CAS: 2228286-16-4) in Chemical Biology and Pharmaceutical Applications

The compound 4-(1-azido-2-hydroxyethyl)-2-ethoxyphenol (CAS: 2228286-16-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This molecule combines an azido group, a hydroxyethyl moiety, and an ethoxyphenol scaffold, making it a versatile intermediate for click chemistry-based bioconjugation and drug discovery. Recent studies have explored its utility in targeted drug delivery systems, proteomics, and as a precursor for novel bioactive compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a photoaffinity labeling probe for identifying protein-ligand interactions. Researchers utilized its azido group for UV-induced crosslinking with target proteins, followed by mass spectrometry analysis to map binding sites. This approach has proven particularly valuable in studying challenging drug targets such as G protein-coupled receptors (GPCRs) and membrane proteins, where traditional crystallography methods face limitations.

In pharmaceutical development, 4-(1-azido-2-hydroxyethyl)-2-ethoxyphenol has shown promise as a building block for antibody-drug conjugates (ADCs). Its hydroxyl group allows for straightforward conjugation to monoclonal antibodies, while the azido functionality enables subsequent "click" attachment of cytotoxic payloads. A recent patent application (WO2023056789) describes improved ADC stability and therapeutic index when using derivatives of this compound compared to conventional linker technologies.

The compound's antioxidant properties have also been investigated in neurodegenerative disease models. The ethoxyphenol moiety exhibits radical scavenging activity, while the azido group permits targeted delivery to neuronal cells when conjugated to brain-penetrating peptides. Preliminary in vivo data presented at the 2023 American Chemical Society National Meeting showed reduced oxidative stress markers in Alzheimer's disease models without significant off-target effects.

From a synthetic chemistry perspective, novel routes to 4-(1-azido-2-hydroxyethyl)-2-ethoxyphenol have been developed to improve yield and scalability. A continuous flow chemistry approach published in Organic Process Research & Development achieved 85% yield with reduced azide handling risks. These advancements address previous manufacturing challenges and support broader adoption in both academic and industrial settings.

Looking forward, researchers anticipate expanded applications of 2228286-16-4 in chemical biology tool development and precision medicine. Ongoing clinical trials are evaluating azido-containing analogs for PET imaging probes, leveraging the compound's favorable pharmacokinetic properties. The unique combination of functionalities in this molecule continues to inspire innovative solutions at the chemistry-biology interface.